2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine

• IUPAC Name: 1,4-bis(benzenesulfonyl)-2,3-bis(phenylmethoxy)piperazine
• InChI: InChI=1S/C30H30N2O6S2/c33-39(34,27-17-9-3-10-18-27)31-21-22-32(40(35,36)28-19-11-4-12-20-28)30(38-24-26-15-7-2-8-16-26)29(31)37-23-25-13-5-1-6-14-25/h1-20,29-30H,21-24H2
• InChI Key: HDPZSUKDBUNHJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(N1S(=O)(=O)C2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4)S(=O)(=O)C5=CC=CC=C5
• Molecular Formula: C30H30N2O6S2
• Molecular Weight: 578.7 g/mol

Description

2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine (BBPP) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BBPP is a piperazine derivative that has two benzyloxy groups and two phenylsulfonyl groups attached to the piperazine ring. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine is not fully understood, but studies have shown that it inhibits the activity of enzymes involved in various cellular processes. 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has also been found to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of pH in cells. Furthermore, 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the nervous system.
Biochemical and Physiological Effects
2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has been found to have various biochemical and physiological effects. Studies have shown that 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has also been found to reduce inflammation by inhibiting the production of inflammatory cytokines. Furthermore, 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has been found to inhibit the growth of bacteria and fungi by disrupting the cell membrane.

Advantages and Limitations for Lab Experiments

2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has also been found to have low toxicity in animal models. However, the limitations of 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine for lab experiments include its low solubility in water, which can affect its bioavailability. Furthermore, 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has been found to have poor stability in acidic conditions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine. One direction is to investigate its potential use as a photosensitizer in photodynamic therapy. Another direction is to study its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease, due to its inhibitory activity on acetylcholinesterase. Furthermore, future research could investigate the potential of 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine as a drug delivery system for targeted therapy. Overall, 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has shown promising potential for various applications in scientific research.

Synthesis Methods

2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine can be synthesized using various methods, including the reaction of piperazine with benzyl chloroformate and phenylsulfonyl chloride in the presence of a base. Another method involves the reaction of piperazine with benzyl alcohol and phenylsulfonyl chloride in the presence of a base. The synthesis of 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has also been achieved using microwave irradiation. The yield of 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine obtained from these methods ranges from 60-80%.

Scientific Research Applications

2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has shown potential applications in various fields of scientific research. It has been studied for its anti-tumor activity and has been found to inhibit the growth of cancer cells. 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has also been studied for its anti-inflammatory activity and has been found to reduce inflammation in animal models. Furthermore, 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has been studied for its antibacterial and antifungal activity and has been found to inhibit the growth of bacteria and fungi. 2,3-bis(benzyloxy)-1,4-bis(phenylsulfonyl)piperazine has also been studied for its potential use as a photosensitizer in photodynamic therapy.